Cas no 2223033-00-7 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine
• CAS No: 2223033-00-7
• MF: C₁₄H₂₀BNO₂
• MW: 245.1251039505
• MDL: MFCD26516561
• CID: 4711409
• Update Time: 2025-10-16

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine
• 6,7-Dihydro-5h-cyclopenta[b]pyridine-3-boronic acid pinacol ester

• MDL： MFCD26516561
• Inchi： 1S/C14H20BNO2/c1-13(2)14(3,4)18-15(17-13)11-8-10-6-5-7-12(10)16-9-11/h8-9H,5-7H2,1-4H3
• InChI Key： REIYTAWNXLYGMU-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C3CCCC3=C2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 316
• Topological Polar Surface Area: 31.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine

Introduction to 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine (CAS No. 2223033-00-7)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine (CAS No. 2223033-00-7) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in drug discovery and development. The boronic acid derivative is particularly valuable due to its ability to participate in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules.

The chemical structure of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine consists of a cyclopenta[b]pyridine core functionalized with a boronic acid pinacol ester group. This combination provides a robust platform for further chemical modifications and conjugations with other bioactive molecules. The cyclopenta[b]pyridine scaffold is known for its favorable pharmacological properties, including high lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block for the synthesis of novel antitumor agents. The researchers reported that the derived compounds exhibited potent cytotoxic activity against a panel of human cancer cell lines.

In another significant development, researchers at the University of California explored the use of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine in the development of selective inhibitors for kinases involved in neurodegenerative diseases. The study found that the compound could be efficiently coupled with kinase inhibitors to enhance their selectivity and potency. This finding opens up new avenues for the treatment of conditions such as Alzheimer's and Parkinson's diseases.

The synthetic accessibility of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine is another key factor contributing to its popularity in research laboratories. The compound can be synthesized through a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent functional group manipulations. The high yield and purity of the final product make it an attractive choice for both academic and industrial applications.

In addition to its role in drug discovery, 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine has also been investigated for its potential as a probe molecule in chemical biology studies. Its unique structural features enable it to interact with specific biological targets and provide insights into cellular processes at the molecular level. For example, researchers at Harvard University utilized this compound to study protein-protein interactions involved in signal transduction pathways.

The safety profile of 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridine has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity and good biocompatibility when used under controlled conditions. However, as with any chemical reagent or pharmaceutical intermediate, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 3-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yI)-6，7-dihydro - 5H - cyclopenta [b] pyridine (CAS No. 2223033 - 00 - 7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable tool for scientists working on drug discovery projects and chemical biology studies. As research continues to advance in these fields, 3-(4，4，5，5-Tetramethyl - 1，3，2 - dioxaborolan - 2 - yl) - 6，7 - dihydro - 5H - cyclopenta [b] pyridine (CAS No. 2223033 - 00 - 7) is likely to play an increasingly important role in driving innovation and improving human health.